Cas no 590421-11-7 (1H-Indol-5-amine,2,3-dihydro-2-methyl-,(2R)-(9CI))

• Product Name: 1H-Indol-5-amine,2,3-dihydro-2-methyl-,(2R)-(9CI)
• CAS No: 590421-11-7
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• CID: 1613466
• PubChem ID: 45078983
• Update Time: 2024-02-29

1H-Indol-5-amine,2,3-dihydro-2-methyl-,(2R)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-5-amine,2,3-dihydro-2-methyl-,(2R)-(9CI)
• AC1NUPEX
• (R)-3,4-Dihydro-2,2-dimethyl-4-((2-hydroxypropyl)imino)-7-pentyl-2H-1-benzothiopyran-5-ol
• (2R)-2,3-dihydro-2-methyl-1H-indol-5-amine
• (2'R)-2,2-dimethyl-5-hydroxy-7-pentyl-4-(2'-hydroxypropylimino)-4H-2,3-dihydrobenzothiopyran
• LS-41396
• Fce 23819
• 2H-1-Benzothiopyran-5-ol, 3,4-dihydro-2,2-dimethyl-4-((2-hydroxypropyl)imino)-7-pentyl-, (R)-
• 1H-Indol-5-amine, 2,3-dihydro-2-methyl-, (2R)-

• Inchi： 1S/C9H12N2/c1-6-4-7-5-8(10)2-3-9(7)11-6/h2-3,5-6,11H,4,10H2,1H3/t6-/m1/s1
• InChI Key： ZZIZDBJWSSJASG-ZCFIWIBFSA-N
• SMILES： N1C2C=CC(=CC=2C[C@H]1C)N

Computed Properties

• Exact Mass: 148.10000
• Monoisotopic Mass: 148.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38A^2
• XLogP3: 1.7

Experimental Properties

• PSA: 38.05000
• LogP: 2.34450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines